Cas no 148-79-8 (Thiabendazole)

• Product Name: Thiabendazole
• CAS No: 148-79-8
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD00005587
• CID: 36574
• PubChem ID: 5430
• Update Time: 2026-05-14

Thiabendazole Chemical and Physical Properties

Names and Identifiers

• Thiabendazole
• thiabendazole plant cell culture tested
• tiabendazole
• 2-(Thiazol-4-Yl)Benzimidazole
• STORITE
• TBZ
• TBZ(R)
• TECTO
• TECTO(R)
• THIBENZOLE(R)
• THIABENDAZOLE (TM)
• THIABENDAZOL
• Thiabendazole solution
• 2-(4-Thiazolyl)benzimidazole
• 2-(1,3-Thiazol-4-yl)-1H-benzimidazole
• Thiabendazole W.P.
• Thiabendazole(TM) Solution
• 1H-Benzimidazole, 2-(4-thiazolyl)-
• 2-(1,3-thiazol-4-yl)-1H-1,3-benzimidazole
• 2-(1,3-thiazol-4-yl)benzimidazole
• 2-(4-thiazolyl)-1H-benzimidazole
• 2-(4-Thiazolyl)benzimidazole,Thiabendazole
• 4-(1H-Benzo[d]imidazol-2-yl)thiazole
• 2-(4-Thiazolyl)-benzimidazole
• RPH
• LSP
• g491
• Tbdz
• tbz6
• mk360
• rival
• g 491
• Mintezol
• Equizole
• Tiabendazol
• Omnizole
• Thibenzole
• Mintesol
• Thibenzol
• Bovizole
• Minzolum
• Thiabenzole
• Lombristop
• Tiabenda
• Mycozol
• Eprofil
• Triasox
• Thiaben
• Tebuzate
• Bioguard
• Polival
• Nemapan
• Mertect
• Testo
• Mertec
• Tobaz
• Thibenzole att
• APL-luster
• Top Form Wormer
• Sistesan
• Thibendole
• Cropasal
• Ormogal
• Thibenzole 200
• Tecto rph
• Hokustar HP
• Mertect 160
• Tecto 60
• Tecto 10P
• Tecto 40F
• Pit

• MDL： MFCD00005587
• Inchi： 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
• InChI Key： WJCNZQLZVWNLKY-UHFFFAOYSA-N
• SMILES： S1C([H])=NC(=C1[H])C1=NC2=C([H])C([H])=C([H])C([H])=C2N1[H]

Computed Properties

• Exact Mass: 201.03600
• Monoisotopic Mass: 201.036068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 69.8

Experimental Properties

• Color/Form: White to off white odorless powder
• Density: 1.2271 (rough estimate)
• Melting Point: 305°C(lit.)
• Boiling Point: 446°Cat760mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.5500 (estimate)
• Solubility: Soluble in methanol and dimethyl sulfoxide.
• Water Partition Coefficient: 0.005 g/100 mL
• PSA: 69.81000
• LogP: 2.68640
• Solubility: Insoluble in water, slightly soluble in alcohol and acetone, easily soluble in ether and chloroform. Salicylic acid.
• Merck: 9289

Thiabendazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：DE0700000
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R50/53
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in mice, rats, rabbits (g/kg): 3.6, 3.1, >3.8 orally (Robinson)
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Thiabendazole

Thiabendazole: A Comprehensive Overview of CAS No. 148-79-8

Thiabendazole, a compound with the chemical formula C₈H₆N₂S₂, is widely recognized for its applications in pharmaceutical and agricultural fields. This compound, identified by its unique CAS number CAS No. 148-79-8, has garnered significant attention due to its broad-spectrum antifungal and anthelmintic properties. Over the years, extensive research has been conducted to elucidate its mechanisms of action and explore new therapeutic possibilities.

The primary pharmacological interest in Thiabendazole lies in its ability to inhibit fungal cell growth by disrupting the synthesis of ergosterol, a crucial component of fungal cell membranes. This mechanism has made it a valuable asset in the treatment of various fungal infections, including those caused by Candida and Aspergillus species. Recent studies have also highlighted its potential in combination therapies, where it is used alongside other antifungals to enhance efficacy and reduce resistance development.

In addition to its antifungal properties, Thiabendazole has shown promising results in veterinary medicine, particularly in the treatment of parasitic infections in animals. Its anthelmintic activity targets a wide range of internal parasites, making it a versatile choice for veterinarians worldwide. The compound's ability to cross the blood-brain barrier has further expanded its therapeutic applications, including the treatment of neurocysticercosis, a parasitic infection that affects the central nervous system.

Recent advancements in pharmacokinetic studies have provided deeper insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of Thiabendazole. These studies have revealed that the compound exhibits high bioavailability and rapid distribution throughout the body, which contributes to its effectiveness in treating systemic infections. Moreover, research has identified key metabolic pathways involved in its degradation, offering valuable information for drug development and optimization.

The chemical structure of Thiabendazole, characterized by a benzothiazole core and a thiophene ring, plays a pivotal role in its pharmacological activity. The presence of sulfur and nitrogen atoms allows for multiple interactions with biological targets, enhancing its binding affinity and therapeutic efficacy. Structural modifications of this compound have led to the development of novel derivatives with improved pharmacokinetic properties and reduced side effects.

In the realm of agricultural applications, Thiabendazole has been utilized as a potent fungicide to protect crops from fungal diseases. Its broad-spectrum activity makes it effective against a variety of fungal pathogens that can devastate agricultural yields. However, concerns regarding environmental persistence and potential impacts on non-target organisms have prompted research into more sustainable alternatives. Ongoing studies are exploring ways to mitigate these issues while maintaining the efficacy of this valuable compound.

The safety profile of Thiabendazole has been extensively evaluated through numerous clinical trials and animal studies. While it is generally well-tolerated at therapeutic doses, potential side effects such as gastrointestinal disturbances and skin reactions have been reported. Regulatory agencies have established guidelines for safe usage, emphasizing the importance of proper dosing and monitoring in patients receiving treatment.

In conclusion, Thiabendazole, with its CAS number CAS No. 148-79-8, remains a cornerstone in both pharmaceutical and agricultural applications. Its multifaceted therapeutic properties continue to be explored through cutting-edge research, offering new hope for treating resistant infections and improving crop protection strategies. As our understanding of this compound evolves, so do the possibilities for innovative treatments that can address global health challenges.